Cas no 4871-72-1 (4-methyl-2-(3,4,4-trifluorobut-3-en-1-yl)sulfanylpyrimidine)

• Product Name: 4-methyl-2-(3,4,4-trifluorobut-3-en-1-yl)sulfanylpyrimidine
• CAS No: 4871-72-1
• MF: C₉H₉F₃N₂S
• MW: 234.241370916367
• MDL: MFCD01689338
• CID: 2667059
• PubChem ID: 78585
• Update Time: 2025-06-08

4-methyl-2-(3,4,4-trifluorobut-3-en-1-yl)sulfanylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-[(3,4,4-trifluoro-3-butenyl)thio]pyrimidine
• 4-methyl-2-(3,4,4-trifluorobut-3-en-1-yl)sulfanylpyrimidine
• ENT 27,282
• 4-METHYL-2-[(3,4,4-TRIFLUOROBUT-3-EN-1-YL)SULFANYL]PYRIMIDINE
• 4871-72-1
• BRN 0790946
• 4-Methyl-2-((3,4,4-trifluoro-3-butenyl)thio)pyrimidine
• Stauffer R-5478
• EN300-25358965
• 4-methyl-2-(3,4,4-trifluorobut-3-enylsulfanyl)pyrimidine
• Pyrimidine, 4-methyl-2-((3,4,4-trifluoro-3-butenyl)thio)-
• R-5478
• DTXSID70964105

• MDL： MFCD01689338
• Inchi： 1S/C9H9F3N2S/c1-6-2-4-13-9(14-6)15-5-3-7(10)8(11)12/h2,4H,3,5H2,1H3
• InChI Key： NKPJVIJBXNJMEM-UHFFFAOYSA-N
• SMILES： S(C1N=CC=C(C)N=1)CC/C(=C(\F)/F)/F

Computed Properties

• Exact Mass: 234.04385396Da
• Monoisotopic Mass: 234.04385396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-methyl-2-(3,4,4-trifluorobut-3-en-1-yl)sulfanylpyrimidine

Professional Introduction to 4-methyl-2-(3,4,4-trifluorobut-3-en-1-yl)sulfanylpyrimidine (CAS No. 4871-72-1)

4-methyl-2-(3,4,4-trifluorobut-3-en-1-yl)sulfanylpyrimidine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 4871-72-1, is characterized by its unique structural features and potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a pyrimidine core, which is a common scaffold in many bioactive molecules, alongside functional groups that enhance its pharmacological properties.

The significance of 4-methyl-2-(3,4,4-trifluorobut-3-en-1-yl)sulfanylpyrimidine lies in its potential to serve as a key intermediate in the synthesis of more complex molecules. The presence of a methyl group and a sulfanyl group attached to the pyrimidine ring contributes to its reactivity and versatility in chemical transformations. Furthermore, the incorporation of a trifluorobutene moiety introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a growing interest in the development of fluorinated pyrimidines due to their demonstrated efficacy in various therapeutic contexts. Research has shown that compounds containing fluorine atoms can exhibit improved pharmacokinetic profiles, including increased bioavailability and prolonged half-life. This makes them particularly attractive for drug development purposes. The specific arrangement of atoms in 4-methyl-2-(3,4,4-trifluorobut-3-en-1-yl)sulfanylpyrimidine may contribute to these favorable properties, making it a promising candidate for further exploration.

The compound's structural features also make it a valuable tool for studying the interactions between small molecules and biological targets. The pyrimidine ring is a well-known pharmacophore that interacts with various enzymes and receptors involved in critical biological pathways. By modifying the substituents on the pyrimidine ring, researchers can fine-tune the binding characteristics of their compounds. The sulfanyl group and the trifluorobutene side chain provide additional sites for interaction with biological targets, potentially leading to the discovery of new therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 4-methyl-2-(3,4,4-trifluorobut-3-en-1-yl)sulfanylpyrimidine. Molecular modeling techniques can predict how a compound will interact with biological targets based on its three-dimensional structure. These predictions can guide experimental efforts and accelerate the drug discovery process. By leveraging computational tools, researchers can identify promising derivatives of this compound that may exhibit enhanced activity or selectivity.

The synthesis of 4-methyl-2-(3,4,4-trifluorobut-3-en-1-yl)sulfanylpyrimidine presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as cross-coupling reactions and fluorination methods have been refined to handle the delicate functional groups present in this molecule. These advancements have opened up new possibilities for incorporating this compound into drug development pipelines.

In conclusion, 4-methyl-2-(3,4,4-trifluorobut-3-en-1-yl)sulfanylpyrimidine (CAS No. 4871-72-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the search for new therapeutic agents. As research continues to uncover the full potential of this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.